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Compound of Interest

Compound Name: 5-Phenylpenta-2,4-dienenitrile

CAS No.: 14164-31-9

Cat. No.: B13400994

Get Quote

Chemical Profiling & Mechanistic Toxicology
5-Phenylpenta-2,4-dienenitrile (CAS 14164-31-9) is a highly versatile conjugated nitrile

utilized extensively in organic electronics, specifically acting as an efficient emitting material in

organic light-emitting diodes (OLEDs) 1[1]. Structurally, it features a phenyl group, a conjugated

diene system, and a strongly electron-withdrawing nitrile group 1[1]. This unique architecture

facilitates the formation of a twist intramolecular charge transfer (TICT) state upon excitation

1[1].

However, the same delocalized

-electron cloud that makes it a valuable synthon also polarizes the molecule, creating
electrophilic carbon centers that are highly reactive towards nucleophiles 1[1]. This reactivity
dictates strict handling protocols, as the compound can interact with biological nucleophiles
(such as thiol groups in proteins), presenting acute exposure risks and making it extremely
destructive to the mucous membranes .
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To establish a foundation for our safety protocols, the following table summarizes the critical

quantitative and hazard data associated with 5-Phenylpenta-2,4-dienenitrile and its structural

analogs.

Parameter / Hazard Value / GHS Classification Mechanistic Implication

CAS Number 14164-31-9
Unique identifier for regulatory

compliance 1[1].

Molecular Formula C11H9N

Extended

-conjugation; requires

complete combustion for safe

disposal.

GHS Hazard Statements H302, H315, H319, H335

Harmful if swallowed; causes

severe skin, eye, and

respiratory irritation 2[2].

Precautionary Codes
P261, P280,

P305+P351+P338

Mandates avoidance of dust

inhalation and strict usage of

eye/skin protection .

Reactivity Profile Electrophilic carbon centers

Susceptible to nucleophilic

attack; high risk of reacting

with biological tissues 1[1].

PPE Matrix: The Causality of Protection
Safety is not just about wearing equipment; it is about understanding why that equipment is

necessary. Every piece of PPE acts as a barrier against specific mechanistic pathways of

exposure.

Ocular Protection (Tight-fitting Safety Goggles):

Specification: EN 166 (EU) or NIOSH (US) compliant tightly fitting goggles with side

shields 2[2].
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Causality: The compound exists as a fine powder. If aerosolized, the electrophilic nitrile

can cause severe and immediate irritation to the mucous membranes of the eyes (H319) .

Standard safety glasses are insufficient against airborne particulates.

Dermal Protection (Double-Gloving Strategy):

Specification: Inner layer of standard nitrile (0.1 mm), outer layer of chemical-impermeable

neoprene or heavy-duty nitrile 2[2].

Causality: The conjugated diene system can act as a permeation enhancer through thin,

single-layer polymers, especially if co-solvents like dichloromethane or DMF are used

during OLED synthesis. Double gloving ensures that if the outer layer degrades, the inner

layer maintains the barrier against skin irritation (H315) 2[2].

Respiratory Protection (Particulate Respirator):

Specification: N95 or P100 half-face respirator (if handling outside a controlled fume

hood).

Causality: Inhalation of the dust can cause shortness of breath, coughing, and severe

respiratory tract irritation (H335) . The respirator mechanically filters out the solid

particulates before they can reach the alveoli.

Body Protection (Flame-Resistant Lab Coat):

Specification: Fire/flame resistant and impervious clothing 2[2].

Causality: Mitigates the risk of static discharge igniting the organic powder, while

preventing accumulation of the chemical on personal clothing 2[2].

Standard Operating Procedure: Handling & Reaction
Setup
This protocol is designed as a self-validating system to ensure maximum safety during the

handling of 5-Phenylpenta-2,4-dienenitrile.

Step 1: Pre-Operation Environmental Control
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Verify that the chemical fume hood is operational with an inward face velocity of at least 0.5

m/s (100 fpm) 2[2].

Ensure all sources of ignition are removed from the workspace, as organic dusts present a

deflagration hazard 2[2].

Don all required PPE (Goggles, Double Gloves, Lab Coat) prior to opening the chemical

container 2[2].

Step 2: Weighing and Transfer

Use non-sparking, anti-static spatulas to transfer the solid 2[2]. This prevents static buildup

which could ignite the dust.

Weigh the material directly inside the fume hood using a draft-shielded analytical balance.

Avoid rapid movements that could aerosolize the powder.

Immediately seal the primary container after transfer. Store the container tightly closed in a

dry, cool, and well-ventilated place, isolated from strong oxidizing agents , 2[2].

Step 3: Reaction Execution

When utilizing the compound in Knoevenagel condensations or OLED material synthesis,

purge the reaction vessel with an inert gas (Nitrogen or Argon) 1[1].

Introduce solvents slowly to the solid to minimize dust displacement.

Monitor the reaction securely within the fume hood with the sash pulled down to the lowest

functional level.

Spill Response & Chemical Disposal Plan
In the event of a spill, immediate and methodical action is required to prevent environmental

contamination and personnel exposure.

Spill Cleanup Protocol:
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Evacuate & Isolate: Evacuate personnel to safe areas and keep people upwind of the spill

2[2].

Ventilate: Ensure maximum exhaust ventilation in the affected area 2[2].

Containment: Do not sweep dry. Lightly mist the spilled powder with a compatible solvent

(e.g., water spray or a high-boiling inert liquid) to suppress dust formation , 2[2].

Collection: Use spark-proof tools to shovel the dampened material into a compatible,

sealable hazardous waste container 2[2].

Decontamination: Wash the spill area with soap and plenty of water, collecting the rinsate as

hazardous waste 2[2].

Disposal Plan:

Regulatory Compliance: 5-Phenylpenta-2,4-dienenitrile must not be released into the

environment or flushed down drains 2[2].

Methodology: Dispose of contents and containers at an approved waste disposal plant . The

preferred method is high-temperature incineration equipped with an afterburner and scrubber

to neutralize nitrogen oxides (NOx) generated during combustion.

Workflow Visualization
The following diagram illustrates the critical path for safe handling and emergency response.
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1. PPE Verification
(Goggles, Double Gloves, Lab Coat)

2. Fume Hood Setup
(Airflow > 0.5 m/s)

3. Material Transfer
(Anti-static tools)

Contamination / Spill?

Spill Protocol
(Isolate, Dampen, Collect)

 Yes

4. Reaction Execution
(Inert Atmosphere)

 No

5. Waste Disposal
(EPA/RCRA Approved)

Click to download full resolution via product page

Fig 1: Operational workflow for handling 5-Phenylpenta-2,4-dienenitrile, from PPE to

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Phenylpenta-2,4-dienenitrile|CAS 14164-31-9 [benchchem.com]

2. echemi.com [echemi.com]
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guide-handling-5-phenylpenta-2-4-dienenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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